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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B15576437

This technical support center provides researchers, scientists, and drug development
professionals with guidance on addressing solubility challenges encountered when working
with the Bruton's tyrosine kinase (BTK) inhibitor, BMS-935177.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing a stock solution of BMS-935177?

Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration
stock solutions of BMS-935177.[1][2][3][4] It is soluble in DMSO at concentrations up to 100
mg/mL.[2][3] For optimal results, use fresh, anhydrous DMSO as hygroscopic DMSO can
negatively impact solubility.[1][3]

Q2: How should | store the BMS-935177 stock solution?

A2: Store DMSO stock solutions at -20°C for up to one year or at -80°C for up to two years.[1]
It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles.

Q3: I am observing precipitate formation when diluting my DMSO stock solution in an agueous
medium for my in vitro assay. What should | do?

A3: This is a common issue due to the low aqueous solubility of BMS-935177.[3] To address
this, ensure the final concentration of DMSO in your aqueous buffer is as low as possible while
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maintaining solubility, typically not exceeding 1% for most cell-based assays. If precipitation
persists, consider preparing intermediate dilutions in DMSO before the final dilution into your
agueous buffer. Sonication after dilution may also help to dissolve minor precipitates.[1]

Q4: My compound's potency in my cell-based assay is lower than expected. Could this be
related to solubility?

A4: Yes, poor solubility in the assay medium can lead to a lower effective concentration of the
compound than intended, resulting in reduced apparent potency. Before adding the compound
to your cells, visually inspect the final diluted solution for any signs of precipitation.

Q5: How can | formulate BMS-935177 for in vivo animal studies?

A5: Due to its low aqueous solubility, a co-solvent system is typically required for in vivo
formulations.[1][2] Common formulations involve a combination of DMSO, PEG300, Tween-80,
and saline or a suspension in vehicles like CMC-Na.[1][2] It is recommended to prepare these
formulations freshly for each use.[1]

Troubleshooting Guide: Insolubility in Aqueous
Media

Issue: Precipitate forms when diluting a DMSO stock solution of BMS-935177 into an aqueous
buffer for an experiment.

This workflow outlines a systematic approach to troubleshooting and resolving this common
solubility issue.
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Troubleshooting workflow for BMS-935177 precipitation.
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Quantitative Solubility Data

The following tables summarize the solubility of BMS-935177 in various solvents and
formulations.

Table 1: Solubility in Common Solvents

Concentration Molar Equivalent
Solvent Notes
(mg/mL) (mM)
Use fresh, anhydrous
DMSO.[1][3] Warming
DMSO 100[2][3] 198.98[2][3] o
and sonication may be
required.[1]
Ethanol 100[2] 198.98[2]
Water Insoluble[2][4]

Table 2: Example Formulations for In Vivo Studies

Formulation Components Final BMS-935177

. Resulting Solution
(% viv) Concentration

5% DMSO, 40% PEG300, 5%

5.0 mg/mL (9.95 mM)[2] Clear Solution[2]

Tween-80, 50% ddH20[2]
5% DMSO, 95% Corn Oil[2] 0.5 mg/mL (0.99 mM)[2] Clear Solution[2]
10% DMSO, 40% PEG300, _

) 3.75 mg/mL (7.46 mM)[1] Clear Solution[1]
5% Tween-80, 45% Saline[1]
10% DMSO, 90% (20% SBE- _

) ) 3.75 mg/mL (7.46 mM)[1] Suspended Solution[1]

B-CD in Saline)[1]
CMC-Na =5 mg/mL[2] Homogeneous Suspension[2]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:
o BMS-935177 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

Allow the vial of BMS-935177 to equilibrate to room temperature before opening.

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For
example, to make 1 mL of a 10 mM solution from 5.0256 mg of BMS-935177 (MW: 502.56
g/mol ), add 1 mL of DMSO.

» Vortex the solution to aid in dissolution. If necessary, sonicate the solution or warm it to 60°C
to ensure the compound is fully dissolved.[1]

 Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of a Co-Solvent Formulation for
In Vivo Oral Administration

This protocol provides an example for preparing a clear solution for oral gavage.
Materials:

e BMS-935177

e DMSO

« PEG300

e Tween-80
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» Saline (0.9% NacCl in water)
Procedure:
e Prepare a concentrated stock solution of BMS-935177 in DMSO (e.g., 37.5 mg/mL).[1]

o To prepare a 1 mL working solution with a final concentration of 3.75 mg/mL.:

[e]

In a sterile microcentrifuge tube, add 400 pL of PEG300.[1]

o

Add 100 pL of the 37.5 mg/mL BMS-935177 DMSO stock solution to the PEG300 and mix
thoroughly until the solution is clear.[1]

(¢]

Add 50 pL of Tween-80 to the mixture and mix until uniform.[1]

[¢]

Add 450 L of saline to the mixture and vortex until a clear solution is obtained.[1]

e This formulation should be prepared fresh on the day of use.[1]

Signaling Pathway

BMS-935177 is a potent and reversible inhibitor of Bruton's tyrosine kinase (BTK).[1][3][5] BTK
IS a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for B-
cell proliferation, differentiation, and survival.[6]
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Simplified BTK Signaling Pathway and Inhibition by BMS-935177.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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